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Compound of Interest

Compound Name: L 697661

Cat. No.: B1673926

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the proper
handling and disposal of L-697661 (CAS Number: 135525-78-9), a reverse transcriptase
inhibitor. The information herein is intended to supplement, not replace, institutional safety
protocols and regulatory requirements.

Disclaimer: A specific Safety Data Sheet (SDS) for L-697661 could not be located. The
following guidance is based on the chemical's structure—a chlorinated, nitrogen-containing
heterocyclic compound—and general principles of laboratory safety for handling potent
research chemicals. Always consult with your institution's Environmental Health and Safety
(EHS) department for specific disposal protocols.

Core Safety and Handling Procedures

Proper handling of L-697661 is critical to ensure personnel safety and to prevent environmental
contamination. Researchers should adhere to the following personal protective equipment
(PPE) and handling guidelines.
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Personal Protective Equipment (PPE) and Handling Summary

Eye Protection

Skin Protection

Respiratory Protection

General Hygiene

Spill and Exposure Protocols

In the event of a spill or exposure, immediate and appropriate action is necessary to mitigate
risks.

Emergency Response Protocols

Spill Cleanup

Skin Contact

Eye Contact

Inhalation

Ingestion

Proper Disposal Procedures for L-697661

The disposal of L-697661 and its associated waste must be conducted in accordance with
local, state, and federal regulations. The following workflow outlines the general steps for

proper disposal.
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Waste Generation

L-697661 Solid Waste
(e.g., unused compound, contaminated consumables)

L-697661 Liguid Waste

(e.g., solutions, reaction mixtures)

Waste Se%regation & Collvection

Segregate into designated,
properly labeled, and sealed
hazardous waste containers.

Disposal|Pathway

Store waste in a designated
satellite accumulation area.

Schedule a hazardous waste

pickup with your institution's EHS.

EHS transports waste to a
licensed hazardous waste
disposal facility.

Caption: Workflow for the proper disposal of L-697661 waste.

Experimental Protocols Cited

This document provides general safety and disposal guidance and does not cite specific
experimental protocols. Researchers must develop and adhere to experiment-specific risk
assessments and protocols in consultation with their institution's safety committees.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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